Cas no 99809-46-8 (3-Heptene-2,6-dione (9CI))

• Product Name: 3-Heptene-2,6-dione (9CI)
• CAS No: 99809-46-8
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 1020410
• PubChem ID: 53425674
• Update Time: 2025-04-20

3-Heptene-2,6-dione (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Heptene-2,6-dione (9CI)
• hept-3-ene-2,6-dione
• heptene-2,6-dione
• DTXSID80698949
• 99809-46-8

• Inchi： 1S/C7H10O2/c1-6(8)4-3-5-7(2)9/h3-4H,5H2,1-2H3
• InChI Key： CPYIAMZYWZKJMT-UHFFFAOYSA-N
• SMILES： O=C(C)CC=CC(C)=O

Computed Properties

• Exact Mass: 126.068
• Monoisotopic Mass: 126.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 0